Cas no 5441-48-5 ( )

  structure
  structure
Product Name: 
CAS No:5441-48-5
MF:C14H24ClN5
MW:297.826861381531
CID:941139
PubChem ID:54599452
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(2-ethylhexyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine,hydrochloride
    • NSC21108
    • NSC-21108
    • DTXSID40712771
    • 5441-48-5
    • N-(2-Ethylhexyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine--hydrogen chloride (1/1)
    •  
    • Inchi: 1S/C14H23N5.ClH/c1-4-6-7-11(5-2)8-15-13-12-9-18-19(3)14(12)17-10-16-13;/h9-11H,4-8H2,1-3H3,(H,15,16,17);1H
    • InChI Key: SJYYFPBINQZZDT-UHFFFAOYSA-N
    • SMILES: Cl.N(C1=C2C=NN(C)C2=NC=N1)CC(CC)CCCC

Computed Properties

  • Exact Mass: 261.19559
  • Monoisotopic Mass: 297.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 260
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Density: 1.14
  • Boiling Point: 412.2°C at 760 mmHg
  • Flash Point: 203.1°C
  • Refractive Index: 1.595
  • PSA: 55.63
  • LogP: 3.86660
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